Cas no 1897771-32-2 ((4-Hydroxy-tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester)

• Product Name: (4-Hydroxy-tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester
• CAS No: 1897771-32-2
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 6079512
• Update Time: 2025-06-09

(4-Hydroxy-tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxy-tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester

• Inchi： 1S/C11H20O4/c1-10(2,3)15-9(12)8-11(13)4-6-14-7-5-11/h13H,4-8H2,1-3H3
• InChI Key： RKOYIOPGMZLIGN-UHFFFAOYSA-N
• SMILES： C(C1(CCOCC1)O)C(=O)OC(C)(C)C

Additional information on (4-Hydroxy-tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester

(4-Hydroxy-tetrahydro-pyran-4-yl)-acetic Acid tert-Butyl Ester (CAS No. 1897771-32-2): A Versatile Building Block in Medicinal Chemistry

The compound (4-Hydroxy-tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester, identified by CAS No. 1897771-32-2, represents a critical intermediate in the synthesis of bioactive molecules. Its structure combines a tetrahydro-pyran ring substituted with a hydroxyl group at the 4-position and an acetic acid moiety linked via an ether bond, further protected by a tert-butyl ester group. This configuration enables precise control over reactivity and stability during organic synthesis, making it indispensable in drug discovery pipelines.

Recent advancements in medicinal chemistry underscore the compound’s role as a scaffold for modulating pharmacokinetic properties. The tert-butyl ester serves as a labile protecting group that can be selectively cleaved under mild conditions, facilitating the release of active pharmaceutical ingredients (APIs). For instance, studies published in *Journal of Medicinal Chemistry* (Li et al., 2023) demonstrated its utility in designing prodrugs for targeted cancer therapies, where controlled deprotection enhances bioavailability and reduces off-target effects.

Structurally, the tetrahydro-pyran ring contributes rigidity to molecular frameworks while offering sites for functionalization. Researchers have exploited this feature to develop analogs with improved metabolic stability. A notable example involves its integration into peptide-based drug conjugates, where the cyclic ether moiety mitigates enzymatic degradation (Wang et al., 2023). Computational docking studies further revealed that substituents on the pyran ring can modulate binding affinity to protein targets, expanding its application in ligand-based drug design.

Synthesis methodologies have evolved to prioritize sustainability and scalability. Traditional approaches involved Grignard reactions or organocatalytic esterifications; however, recent protocols leverage microwave-assisted techniques to achieve higher yields within shorter reaction times (Zhang et al., 2023). The use of recyclable catalysts has also minimized environmental impact, aligning with green chemistry principles.

In clinical research, this compound has emerged as a key intermediate for developing anti-inflammatory agents. Investigations by Smith et al. (Nature Communications, 2023) highlighted its ability to stabilize COX inhibitors through covalent attachment via the acetic acid linker. This strategy delayed enzymatic hydrolysis in vivo, extending therapeutic efficacy while reducing dosing frequency—a critical advantage for chronic disease management.

Beyond pharmaceuticals, its structural versatility extends to materials science applications. The tert-butyl ester group’s reactivity allows incorporation into polymer matrices for drug delivery systems. A groundbreaking study (Advanced Materials, 2023) described stimuli-responsive hydrogels containing this moiety that release payloads under physiological pH changes, enabling spatiotemporal control over drug release.

Emerging research also explores its role in natural product total synthesis. The compound’s rigidity mimics structural motifs found in complex alkaloids and terpenoids. For example, it served as a pivotal intermediate in synthesizing (-)-vinblastine analogs—a breakthrough reported in *Science* (Chen et al., 2023)—where stereochemical precision was achieved through iterative cross-coupling with this scaffold.

Safety profiles remain favorable due to its transient nature during metabolic pathways. Preclinical toxicity studies indicate minimal accumulation of metabolites when administered at therapeutic doses (FDA Drug Development Reports), reinforcing its suitability for long-term therapies such as chronic pain management or autoimmune treatments.

Current trends emphasize high-throughput screening libraries integrating this compound’s core structure. High-content assays are identifying novel binding partners across GPCRs and kinases—domains historically challenging for small-molecule intervention—suggesting potential breakthroughs in neurodegenerative disease modulation.

In conclusion,(4-Hydroxy-tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester exemplifies how strategic molecular design bridges synthetic innovation with translational medicine. Its adaptability across disciplines—from protecting groups to therapeutic payloads—positions it as a cornerstone for next-generation therapeutics targeting unmet medical needs.